molecular formula C9H10Br2 B8637473 4-Bromo-1-(bromomethyl)-2-ethylbenzene CAS No. 877131-22-1

4-Bromo-1-(bromomethyl)-2-ethylbenzene

Cat. No. B8637473
CAS RN: 877131-22-1
M. Wt: 277.98 g/mol
InChI Key: ZZTXSTDMMAAYCJ-UHFFFAOYSA-N
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Description

4-Bromo-1-(bromomethyl)-2-ethylbenzene is a useful research compound. Its molecular formula is C9H10Br2 and its molecular weight is 277.98 g/mol. The purity is usually 95%.
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properties

CAS RN

877131-22-1

Molecular Formula

C9H10Br2

Molecular Weight

277.98 g/mol

IUPAC Name

4-bromo-1-(bromomethyl)-2-ethylbenzene

InChI

InChI=1S/C9H10Br2/c1-2-7-5-9(11)4-3-8(7)6-10/h3-5H,2,6H2,1H3

InChI Key

ZZTXSTDMMAAYCJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1)Br)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-bromo-2-ethyl-phenyl)-methanol (7.9 g, 36.7 mmol) in anhydrous CHCl3 (122 mL) was added PBr3(4.2 mL, 44.1 mmol). The resulting mixture was stirred at room temperature for 2 hours before it was quenched by the addition of water. The organic layer was washed with NaHCO3, brine and dried over MgSO4. The solvent was removed in vacuo and the residue was filtered through a pad of silica gel with 20% EtOAc in hexanes. The solvent was removed in vacuo to afford the desired product (8.4 g, 83%). 1H NMR (300 MHz, CDCl3): δ 1.29 (t, J=7.5 Hz, 3 H), 2.71–2.78 (m, 2 H), 4.48 (s, 2H), 7.17–7.20 (m, 1H), 7.29–7.32 (m, 1 H), 7.36–7.38 (m, 1H).
Quantity
7.9 g
Type
reactant
Reaction Step One
Name
Quantity
4.2 mL
Type
reactant
Reaction Step One
Name
Quantity
122 mL
Type
solvent
Reaction Step One
Yield
83%

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